Cas no 1250171-83-5 (1-(2,5-dimethoxyphenyl)-2,2,2-trifluoroethan-1-ol)

• Product Name: 1-(2,5-dimethoxyphenyl)-2,2,2-trifluoroethan-1-ol
• CAS No: 1250171-83-5
• MF: C₁₀H₁₁F₃O₃
• MW: 236.187753915787
• CID: 6256495
• PubChem ID: 61101079
• Update Time: 2025-10-28

1-(2,5-dimethoxyphenyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethoxyphenyl)-2,2,2-trifluoroethan-1-ol
• EN300-1932788
• ISIIPOVLZDIXRW-UHFFFAOYSA-N
• SY250162
• MFCD12786990
• 2,5-Dimethoxy-alpha-(trifluoromethyl)benzyl Alcohol
• 1250171-83-5

• Inchi： 1S/C10H11F3O3/c1-15-6-3-4-8(16-2)7(5-6)9(14)10(11,12)13/h3-5,9,14H,1-2H3
• InChI Key： ISIIPOVLZDIXRW-UHFFFAOYSA-N
• SMILES： FC(C(C1C=C(C=CC=1OC)OC)O)(F)F

Computed Properties

• Exact Mass: 236.06602869g/mol
• Monoisotopic Mass: 236.06602869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.7Ų

Additional information on 1-(2,5-dimethoxyphenyl)-2,2,2-trifluoroethan-1-ol

Comprehensive Overview of 1-(2,5-dimethoxyphenyl)-2,2,2-trifluoroethan-1-ol (CAS No. 1250171-83-5): Properties, Applications, and Research Insights

1-(2,5-dimethoxyphenyl)-2,2,2-trifluoroethan-1-ol (CAS No. 1250171-83-5) is a fluorinated aromatic alcohol with a unique structural framework, combining a dimethoxyphenyl moiety with a trifluoroethanol group. This compound has garnered significant attention in pharmaceutical and material science research due to its potential as a versatile intermediate. Its molecular formula, C₁₀H₁₁F₃O₃, highlights its hybrid characteristics, blending lipophilicity from the trifluoromethyl group with the electron-donating effects of the dimethoxy substituents. Researchers are particularly interested in its role in designing bioactive molecules, given its ability to modulate solubility and metabolic stability.

In recent years, the demand for fluorinated compounds like 1-(2,5-dimethoxyphenyl)-2,2,2-trifluoroethan-1-ol has surged, driven by their applications in drug discovery and agrochemicals. A trending topic in organic chemistry forums revolves around "fluorine in drug design," where this compound serves as a case study for optimizing pharmacokinetic properties. Its trifluoroethyl group is known to enhance membrane permeability, a feature frequently searched by medicinal chemists exploring "improving drug bioavailability." Additionally, the dimethoxy aromatic ring contributes to π-stacking interactions, a hot topic in "molecular docking studies."

Synthetic routes to CAS No. 1250171-83-5 often involve Grignard reactions or reduction of corresponding ketones, topics frequently queried in academic databases like SciFinder. Environmental considerations are also rising in prominence, with researchers investigating "green synthesis of fluorinated aromatics" to reduce waste. The compound’s stability under physiological conditions makes it a candidate for "pro-drug development," another high-traffic keyword in pharmaceutical SEO. Analytical techniques such as NMR and HPLC are critical for purity validation, aligning with industry standards for "high-purity intermediates."

Beyond pharmaceuticals, 1-(2,5-dimethoxyphenyl)-2,2,2-trifluoroethan-1-ol has niche applications in material science, particularly in "liquid crystal formulations" and "photoactive polymers." Its ability to influence mesophase behavior is a subject of patents and peer-reviewed publications. For laboratories sourcing this compound, questions like "suppliers of CAS 1250171-83-5" or "scaling up fluorinated alcohol synthesis" reflect practical concerns. Regulatory compliance, such as "REACH certification," is another critical aspect often searched by industrial users.

Future research directions may explore its utility in "catalysis" or "asymmetric synthesis," given its chiral center. The compound’s structure-activity relationships (SAR) are also under investigation, particularly in relation to "GPCR-targeted therapies," a trending area in precision medicine. As sustainability gains traction, "biocatalytic fluorination" methods for derivatives like this could become a focal point, merging green chemistry with high-value applications.